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Compound Name: Prohydrojasmon

Cat. No.: B10787362 Get Quote

Essential Safety and Handling Guide for
Prohydrojasmon
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of Prohydrojasmon, tailored for researchers, scientists, and drug development

professionals. The following procedural steps and data are compiled to ensure safe laboratory

practices.

Personal Protective Equipment (PPE)
When handling Prohydrojasmon, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE includes:

Eye Protection: Safety goggles with side-shields are essential to prevent eye contact.[1] In

situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Wear durable, chemical-resistant gloves.[1][2] It is important to note that

waterproof gloves are not always chemical-resistant; consult the glove manufacturer's

specifications for compatibility.[2] Do not use leather or fabric gloves as they can absorb and

retain the chemical.[2]

Body Protection: Impervious clothing, such as a lab coat or a chemical-resistant suit, is

required to protect the skin.[1][3] Long-legged pants and a long-sleeved shirt should be worn
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under the protective suit.[3][4]

Respiratory Protection: Work in a well-ventilated area.[1][5] If ventilation is inadequate or

there is a risk of aerosol formation, a NIOSH/MSHA-approved respirator should be used.[1]

[6]

Footwear: Chemical-resistant boots should be worn, and pants should be worn over the top

of the boots to prevent spills from entering.[2]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with eyes, skin, and clothing.[1]

Ensure adequate ventilation in the work area.[1][5] An accessible safety shower and eye

wash station are mandatory.[1]

Store Prohydrojasmon in a tightly sealed container in a cool, dry, and well-ventilated area.

[1][7]

Keep away from direct sunlight and sources of ignition.[1] Some formulations may require

refrigeration (0-5 °C).[6]

Disposal:

Dispose of Prohydrojasmon and its container in accordance with all applicable local, state,

and federal regulations.[1][5]

Do not dispose of the chemical down the drain or into watercourses, as it is toxic to aquatic

life.[5][8]

Excess diluted solutions should be sprayed on plants listed on the product label if applicable,

rather than being poured onto bare soil or down a drain.[8]

Emergency First Aid Measures
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do.[1][2][5] Seek prompt medical attention.[1]

Skin Contact: Remove all contaminated clothing immediately.[2] Rinse the affected skin area

thoroughly with soap and plenty of water.[1][2][5] If irritation persists, call a physician.[5]

Inhalation: Move the individual to fresh air.[1][5] If breathing is difficult, provide respiratory

support and seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting.[1][5] Call a physician or

poison control center immediately.[5]

Quantitative Toxicity Data
While Prohydrojasmon is generally considered to have low acute toxicity and is not classified

as a hazardous substance by some suppliers[1], it is still crucial to handle it with care. The

following table summarizes the available acute toxicity data.

Toxicity Data Value Species Reference

Acute Oral LD50 > 5000 mg/kg Rat [9]

Acute Dermal LD50 > 2000 mg/kg Rabbit [9]

Note: One safety data sheet classifies Prohydrojasmon as causing eye irritation (Category

2B) and being toxic to aquatic life with long-lasting effects (Category 2).[5]

Experimental Protocols and Signaling Pathways
This guide focuses on the essential safety and logistical information for handling

Prohydrojasmon. Detailed experimental protocols for its use as a plant growth regulator would

be specific to the research being conducted and are beyond the scope of this safety guide.

Researchers should consult relevant scientific literature for methodologies related to their

specific application.

Prohydrojasmon is a derivative of jasmonic acid and is involved in plant defense and growth

regulation, likely acting through the jasmonate signaling pathway.[10][11] A detailed diagram of
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this biochemical pathway is not included as this document's primary purpose is to provide

operational safety guidance.

Workflow for Safe Handling and Emergency
Response
The following diagram outlines the standard workflow for safely handling Prohydrojasmon and

the appropriate response in case of an emergency.
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Prohydrojasmon Handling & Emergency Workflow
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Caption: Workflow for safe handling and emergency response for Prohydrojasmon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hoelzel-biotech.com [hoelzel-biotech.com]

2. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]

3. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

4. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]

5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

6. accustandard.com [accustandard.com]

7. Plant Growth Regulator PropylÂ dihydrojasmonate PDJ CAS158474-72-7, propyl
dihydrojasmonate pdj, propyl dihydrojasmonate used in grapes, propyl dihydrojasmonate
price, Manufacturers, Suppliers and Factory - Wholesale Price - Free Sample - Delong
Chemical [plantgrowthhormones.com]

8. Storing and Disposing of Chemicals Safely | RHS Advice [rhs.org.uk]

9. downloads.regulations.gov [downloads.regulations.gov]

10. wellyoutech.com [wellyoutech.com]

11. Frontiers | Effects of Prohydrojasmon on the Number of Infesting Herbivores and
Biomass of Field-Grown Japanese Radish Plants [frontiersin.org]

To cite this document: BenchChem. [Personal protective equipment for handling
Prohydrojasmon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787362#personal-protective-equipment-for-
handling-prohydrojasmon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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